Cas no 1361592-83-7 (2-(Perchlorophenyl)-4-(trifluoromethyl)nicotinaldehyde)

• Product Name: 2-(Perchlorophenyl)-4-(trifluoromethyl)nicotinaldehyde
• CAS No: 1361592-83-7
• MF: C₁₃H₃Cl₅F₃NO
• MW: 423.429229021072
• CID: 4968757
• Update Time: 2025-06-11

2-(Perchlorophenyl)-4-(trifluoromethyl)nicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(Perchlorophenyl)-4-(trifluoromethyl)nicotinaldehyde

• Inchi： 1S/C13H3Cl5F3NO/c14-7-6(8(15)10(17)11(18)9(7)16)12-4(3-23)5(1-2-22-12)13(19,20)21/h1-3H
• InChI Key： CFGCHENAJOOREK-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=C(C=1C1C(C=O)=C(C(F)(F)F)C=CN=1)Cl)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 424
• XLogP3: 6
• Topological Polar Surface Area: 30

Additional information on 2-(Perchlorophenyl)-4-(trifluoromethyl)nicotinaldehyde

Introduction to 2-(Perchlorophenyl)-4-(trifluoromethyl)nicotinaldehyde (CAS No. 1361592-83-7)

2-(Perchlorophenyl)-4-(trifluoromethyl)nicotinaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 1361592-83-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the nicotinaldehyde class, which is a derivative of nicotinic acid, and features a unique structural motif comprising a perchlorophenyl group and a trifluoromethyl substituent. The presence of these functional groups imparts distinct chemical properties, making it a valuable scaffold for further derivatization and exploration in synthetic chemistry.

The structural configuration of 2-(Perchlorophenyl)-4-(trifluoromethyl)nicotinaldehyde encompasses a benzene ring substituted with a perchlorophenyl moiety at the 2-position and a trifluoromethyl group at the 4-position of the pyridine ring. This arrangement not only enhances its lipophilicity but also introduces electronic and steric effects that can modulate its reactivity and biological activity. The aldehyde functional group at the 1-position provides a reactive site for further chemical transformations, including condensation reactions, oxidation, or reduction processes, which are pivotal in drug discovery and material science applications.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds featuring both perchlorophenyl and trifluoromethyl groups. These substituents are known to influence metabolic stability, binding affinity, and overall efficacy in biological systems. The perchlorophenyl moiety, characterized by its electron-withdrawing nature, can enhance the binding interactions with target enzymes or receptors, while the trifluoromethyl group is renowned for its ability to improve metabolic stability by resisting oxidative degradation. Such structural features have been leveraged in the development of novel therapeutic agents targeting various diseases.

One of the most compelling aspects of 2-(Perchlorophenyl)-4-(trifluoromethyl)nicotinaldehyde is its utility as a building block in medicinal chemistry. Researchers have utilized this compound to synthesize novel analogs with enhanced pharmacological properties. For instance, derivatives of this scaffold have been investigated for their potential as kinase inhibitors, due to the ability of the trifluoromethyl group to modulate enzyme activity. Additionally, the aldehyde functionality allows for facile introduction of other pharmacophores, enabling the design of molecules with tailored biological activities.

The agrochemical sector has also benefited from the exploration of 2-(Perchlorophenyl)-4-(trifluoromethyl)nicotinaldehyde. Its structural features make it a promising candidate for developing new pesticides and herbicides. The combination of lipophilicity and electronic effects provided by the perchlorophenyl and trifluoromethyl groups can enhance the compound's bioavailability and target specificity against pests. Furthermore, its aldehyde group can be used to create chiral centers or linkages with other bioactive molecules, leading to more effective agrochemical formulations.

Recent advancements in computational chemistry have further facilitated the study of 2-(Perchlorophenyl)-4-(trifluoromethyl)nicotinaldehyde. Molecular modeling techniques have been employed to predict its interactions with biological targets, providing insights into potential drug candidates before experimental synthesis. These computational approaches have enabled researchers to optimize its structure for improved efficacy and reduced toxicity. Additionally, high-throughput screening methods have been used to rapidly assess the biological activity of derivatives derived from this compound, accelerating the drug discovery process.

The synthesis of 2-(Perchlorophenyl)-4-(trifluoromethyl)nicotinaldehyde involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include palladium-catalyzed cross-coupling reactions between halogenated precursors and boronic acids or esters containing the desired substituents. The introduction of the aldehyde functionality can be achieved through oxidation reactions or condensation processes involving carbonyl compounds. Each step in the synthesis must be rigorously controlled to ensure that impurities do not compromise the final product's quality.

In conclusion, 2-(Perchlorophenyl)-4-(trifluoromethyl)nicotinaldehyde (CAS No. 1361592-83-7) represents a significant advancement in synthetic chemistry with broad applications in pharmaceuticals and agrochemicals. Its unique structural features make it an invaluable scaffold for designing novel bioactive molecules with enhanced properties such as metabolic stability and target specificity. As research continues to uncover new therapeutic possibilities and innovative synthetic methodologies, this compound is poised to play an increasingly important role in drug discovery and material science.